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Compound of Interest

Compound Name: 1-Dodecene-1,2-13C2

Cat. No.: B176414 Get Quote

Technical Support Center: 1-Dodecene-1,2-13C2
This technical support guide provides detailed information on the proper storage and handling

of 1-Dodecene-1,2-13C2 for researchers, scientists, and drug development professionals.

While this document focuses on the isotopically labeled compound, the general storage and

handling procedures are based on the well-documented properties of its unlabeled counterpart,

1-Dodecene. The isotopic labeling with ¹³C is not expected to significantly alter the chemical's

macroscopic physical or chemical properties.

Frequently Asked Questions (FAQs)
Q1: What is the proper way to store 1-Dodecene-1,2-13C2?

A1: 1-Dodecene-1,2-13C2 should be stored in a tightly closed container in a cool, dry, and

well-ventilated area.[1][2] It is crucial to store it away from heat, sparks, open flames, and other

sources of ignition.[1][2][3] The storage area should be segregated from incompatible materials

such as strong oxidizing agents, halogens, and inorganic acids.[1][4]

Q2: What are the key hazards associated with 1-Dodecene-1,2-13C2?

A2: 1-Dodecene-1,2-13C2 is a combustible liquid.[1][4] It may be fatal if swallowed and enters

the airways.[2][4] It can cause skin and eye irritation.[1][4] Repeated exposure may cause skin

dryness or cracking.[2] It is also very toxic to aquatic life with long-lasting effects.[2][4]
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Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: When handling 1-Dodecene-1,2-13C2, it is essential to wear appropriate personal

protective equipment. This includes:

Gloves: Neoprene or nitrile rubber gloves are recommended.[1]

Eye Protection: Chemical goggles or safety glasses should be worn. Contact lenses should

not be worn.[1]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1]

Respiratory Protection: If there is a risk of inhalation of vapors or mists, a NIOSH-certified

respirator with an organic vapor cartridge is recommended.[1]

Q4: What should I do in case of a spill?

A4: In the event of a spill, immediately remove all sources of ignition.[1][4] Ventilate the area.

For containment, use dikes or absorbents to prevent migration into sewers or streams.[1] Clean

up the spill using an absorbent material and place it into an appropriate container for disposal.

Use only non-sparking tools during the cleanup process.[1]

Q5: How should 1-Dodecene-1,2-13C2 be disposed of?

A5: Disposal of 1-Dodecene-1,2-13C2 and its containers must be done in accordance with

local, regional, and national regulations. It should be disposed of at a licensed waste disposal

facility.[1][4] Avoid releasing the chemical into the environment.[1][5]
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Issue Possible Cause Solution

Material has changed color or

developed an odor.

Potential degradation or

contamination.

Do not use the material.

Dispose of it according to

proper waste disposal

procedures.

Inconsistent experimental

results.

Impurity of the compound due

to improper storage or

handling.

Verify the purity of the

compound using appropriate

analytical techniques. Ensure

proper storage conditions are

maintained.

Skin or eye irritation after

handling.

Direct contact with the

chemical.

Immediately flush the affected

area with plenty of water for at

least 15 minutes. Remove

contaminated clothing. Seek

medical attention if irritation

persists.[2]

Quantitative Data Summary
Property Value Reference

Molecular Formula C₁₀(¹³C)₂H₂₄ [6]

Molecular Weight 170.30 g/mol [6]

Boiling Point 213 °C [2][5]

Melting Point -35 °C [2][5]

Flash Point 76-77 °C [2][4]

Density 0.758 g/cm³ [7]

Experimental Workflow
The following diagram outlines the recommended workflow for handling 1-Dodecene-1,2-13C2
in a laboratory setting.
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Workflow for Handling 1-Dodecene-1,2-13C2
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Don Personal Protective
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Prepare Well-Ventilated
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and Surfaces Return to Storage

Dispose of Waste

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Dodecene-1,2-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. gelest.com [gelest.com]

2. fishersci.fr [fishersci.fr]

3. cpchem.com [cpchem.com]

4. chemicalbook.com [chemicalbook.com]

5. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

6. scbt.com [scbt.com]

7. 1-Dodecene - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [proper storage and handling of 1-Dodecene-1,2-13C2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176414#proper-storage-and-handling-of-1-
dodecene-1-2-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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